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Compound of Interest

Compound Name: Benzotriazole-5-carboxylic acid

Cat. No.: B056474 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals to provide targeted solutions for the solubility challenges encountered with

Benzotriazole-5-carboxylic acid (B5CA) in various experimental applications.

Frequently Asked Questions (FAQs)
Q1: What are the primary reasons for the poor solubility of Benzotriazole-5-carboxylic acid
(B5CA)?

A1: Benzotriazole-5-carboxylic acid's limited solubility stems from its molecular structure.

The molecule possesses both a hydrophilic carboxylic acid group and a more hydrophobic

benzotriazole core. In its solid state, strong intermolecular hydrogen bonds exist between the

carboxylic acid moieties and the nitrogen atoms of the triazole rings. These strong interactions

require significant energy to overcome, making it difficult for many solvents to effectively

solvate the molecule. Furthermore, its predicted pKa is approximately 3.47, meaning its

solubility in aqueous solutions is highly dependent on the pH.[1]

Q2: What is the general solubility profile of B5CA in common laboratory solvents?

A2: B5CA is sparingly soluble in water and many non-polar organic solvents but shows better

solubility in polar aprotic solvents. While extensive quantitative data for B5CA is not readily

available, the following table provides a summary based on available data for B5CA and its

derivatives. For instance, a derivative, 1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid
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(IPBT-5CA), shows specific solubilities in several organic solvents, which can be a useful

reference.[2]

Table 1: Quantitative and Qualitative Solubility of B5CA and its Derivatives

Solvent Solvent Type B5CA Solubility
IPBT-5CA Solubility
(mg/mL)[2]

Water Polar Protic Sparingly soluble
Sparingly soluble in

aqueous buffers

Ethanol Polar Protic Soluble ~5

Methanol Polar Protic Soluble Data not available

Acetone Polar Aprotic Soluble Data not available

Isopropanol Polar Protic Soluble Data not available

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Soluble ~25

Dimethylformamide

(DMF)
Polar Aprotic Slightly Soluble ~16

Dichloromethane

(DCM)
Chlorinated Poorly Soluble Data not available

Hexanes Non-polar Insoluble Data not available

Q3: How does pH influence the aqueous solubility of B5CA?

A3: The aqueous solubility of B5CA is critically dependent on pH due to the presence of the

carboxylic acid group.

At pH < pKa (~3.47): The carboxylic acid group is protonated (-COOH), rendering the

molecule neutral and less polar, resulting in very low water solubility.

At pH > pKa (~3.47): The carboxylic acid group deprotonates to form the much more polar

and water-soluble carboxylate anion (-COO⁻).
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Therefore, increasing the pH of the aqueous solution above 4 will significantly enhance the

solubility of B5CA.

Low pH (< 3.47)
High pH (> 3.47)

B5CA-COOH
(Protonated Form)

Poorly Water-Soluble
B5CA-COO⁻

(Deprotonated Form)
Highly Water-Soluble

+ OH⁻

+ H⁺

B5CA precipitate observed
in aqueous solution

Measure pH of the solution

Is pH < 4?

Incrementally add dilute base
(e.g., 0.1 M NaOH)

with stirring

Yes

If still insoluble, consider
co-solvents or other methods

No

Precipitate dissolves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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